Cas no 161373-42-8 (3-Cinnolinecarboxylicacid, 4-amino-6,7-dimethyl-)

3-Cinnolinecarboxylicacid, 4-amino-6,7-dimethyl- structure
161373-42-8 structure
Product Name:3-Cinnolinecarboxylicacid, 4-amino-6,7-dimethyl-
CAS No:161373-42-8
MF:C11H11N3O2
MW:217.223942041397
CID:178765
PubChem ID:3074773
Update Time:2025-04-19

3-Cinnolinecarboxylicacid, 4-amino-6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Cinnolinecarboxylicacid, 4-amino-6,7-dimethyl-
    • 4-amino-6,7-dimethylcinnoline-3-carboxylic acid
    • 3-Cinnolinecarboxylic acid,4-amino-6,7-dimethyl-,hydrate
    • 3-Cinnolinecarboxylicacid,4-amino-6,7-dimethyl
    • 4-Amino-6,7-dimethyl-3-cinnolinecarboxylic acid hydrate
    • 3-Cinnolinecarboxylic acid, 4-amino-6,7-dimethyl-, hydrate
    • DTXSID60167128
    • 161373-42-8
    • Inchi: 1S/C11H11N3O2/c1-5-3-7-8(4-6(5)2)13-14-10(9(7)12)11(15)16/h3-4H,1-2H3,(H2,12,13)(H,15,16)
    • InChI Key: QVHURDLSHVYKIZ-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C2C=C(C)C(C)=CC=2N=N1)N)=O

Computed Properties

  • Exact Mass: 235.09600
  • Monoisotopic Mass: 217.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 89.1Ų

Experimental Properties

  • PSA: 98.33000
  • LogP: 2.04390
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